Cas no 225-54-7 (Dibenzo[b,h][1,6]naphthyridine(7CI,8CI,9CI))

• Product Name: Dibenzo[b,h][1,6]naphthyridine(7CI,8CI,9CI)
• CAS No: 225-54-7
• MF: C₁₆H₁₀N₂
• MW: 230.264003276825
• CID: 269559
• PubChem ID: 4204622
• Update Time: 2025-04-19

Dibenzo[b,h][1,6]naphthyridine(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,h][1,6]naphthyridine(7CI,8CI,9CI)
• quinolino[4,3-b]quinoline
• 1,2-Benzo-3,9-diazaanthracene
• 3,9-Diaza-1,2-benzanthracene
• 5,12-Diazabenz[a]anthracene
• Quino[4,3-b]quinoline
• 225-54-7
• 5,12-Diaza-Benzoanthracene
• SCHEMBL5429160
• DTXSID40400823
• 5,10-DIAZATETRAPHENE
• Dibenzo[b,h][1,6]naphthyridine

• Inchi： 1S/C16H10N2/c1-3-7-14-11(5-1)9-12-10-17-15-8-4-2-6-13(15)16(12)18-14/h1-10H
• InChI Key： OXXYXDAZMAZDHU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C2C=NC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 230.0845
• Monoisotopic Mass: 230.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 25.78